Cas no 2414568-89-9 (ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate)

Ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate is a fluorinated bicyclic compound featuring a rigid azabicyclo[3.1.0]hexane scaffold. The stereospecific fluoro and ester substituents at the 6-position enhance its utility as a versatile intermediate in pharmaceutical synthesis. Its constrained ring structure and fluorine incorporation contribute to improved metabolic stability and binding affinity in drug design. The ethyl ester group offers flexibility for further derivatization, making it valuable for medicinal chemistry applications. This compound is particularly relevant in the development of CNS-active agents and enzyme inhibitors due to its unique three-dimensional geometry and electronic properties. High enantiomeric purity ensures reproducibility in research and development processes.
ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate structure
2414568-89-9 structure
Product Name:ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate
CAS No:2414568-89-9
MF:C8H12FNO2
MW:173.184785842896
CID:6547897
PubChem ID:165981675
Update Time:2025-06-09

ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2414568-89-9
    • EN300-37378821
    • ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate
    • Inchi: 1S/C8H12FNO2/c1-2-12-7(11)8(9)5-3-10-4-6(5)8/h5-6,10H,2-4H2,1H3/t5-,6+,8?
    • InChI Key: VWKBSJZJNTYNPW-OFWQXNEASA-N
    • SMILES: FC1(C(=O)OCC)[C@@H]2CNC[C@@H]21

Computed Properties

  • Exact Mass: 173.08520679g/mol
  • Monoisotopic Mass: 173.08520679g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 38.3Ų

ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate Pricemore >>

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Additional information on ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate

Ethyl (1R,5S,6R)-6-Fluoro-3-Azabicyclo[3.1.0]Hexane-6-Carboxylate (CAS No. 2414568-89-9): A Comprehensive Overview

Ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS No. 2414568-89-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and structural flexibility.

The structure of ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate is characterized by a six-membered ring fused with a three-membered ring, incorporating a nitrogen atom and a fluorine substituent. The presence of the fluorine atom is particularly noteworthy as it can significantly influence the compound's pharmacological properties, such as its metabolic stability and binding affinity to specific receptors.

Recent research has focused on the potential of azabicyclic compounds in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate as a lead compound for the treatment of neurological disorders. The researchers found that this compound exhibited potent activity against specific neurotransmitter receptors, suggesting its potential as a drug candidate for conditions such as anxiety and depression.

In addition to its potential in neurological disorders, ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate has also shown promise in other therapeutic areas. A 2021 study published in the European Journal of Medicinal Chemistry investigated its anti-inflammatory properties and found that it effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding highlights the compound's versatility and potential for treating inflammatory diseases.

The synthesis of ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the fluorine atom and the ethyl ester group. The stereochemistry of the compound is crucial for its biological activity, and careful control over chirality during synthesis is essential.

From a pharmacological perspective, ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate has been shown to exhibit favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles in preclinical studies. These characteristics make it an attractive candidate for further development into clinical trials.

In conclusion, ethyl (1R,5S,6R)-6-fluoro-3-azabicyclo[3.1.0]hexane-6-carboxylate (CAS No. 2414568-89-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and favorable biological properties make it an important focus for ongoing studies aimed at developing new therapeutic agents for various diseases.

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